Cas no 2055840-84-9 (Ethyl trans-4-cyclopropylpyrrolidine-3-carboxylate hydrochloride)

• Product Name: Ethyl trans-4-cyclopropylpyrrolidine-3-carboxylate hydrochloride
• CAS No: 2055840-84-9
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• MDL: MFCD30531330
• CID: 4634904
• PubChem ID: 131637484
• Update Time: 2025-11-02

Ethyl trans-4-cyclopropylpyrrolidine-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl trans-4-cyclopropylpyrrolidine-3-carboxylate hydrochloride
• Ethyl trans-4-cyclopropylpyrrolidine-3-carboxylate HCl
• AS-53576
• SCHEMBL23628783
• P16702
• CS-0049382
• ethyltrans-4-cyclopropylpyrrolidine-3-carboxylatehydrochloride
• 2055840-84-9
• ethyl (3S,4S)-4-cyclopropylpyrrolidine-3-carboxylate;hydrochloride
• AKOS037644426
• MFCD30531330
• ethyl (3S,4S)-4-cyclopropylpyrrolidine-3-carboxylate hydrochloride
• Ethyl trans-4-cyclopropylpyrrolidine-3-carboxylate hydrochloride

• MDL： MFCD30531330
• Inchi： 1S/C10H17NO2.ClH/c1-2-13-10(12)9-6-11-5-8(9)7-3-4-7;/h7-9,11H,2-6H2,1H3;1H/t8-,9+;/m0./s1
• InChI Key： WGQURTIMQOKXLT-OULXEKPRSA-N
• SMILES： Cl.O(CC)C([C@@H]1CNC[C@H]1C1CC1)=O

Computed Properties

• Exact Mass: 219.1026065 g/mol
• Monoisotopic Mass: 219.1026065 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• Molecular Weight: 219.71

Additional information on Ethyl trans-4-cyclopropylpyrrolidine-3-carboxylate hydrochloride

Comprehensive Guide to Ethyl trans-4-cyclopropylpyrrolidine-3-carboxylate hydrochloride (CAS No. 2055840-84-9)

Ethyl trans-4-cyclopropylpyrrolidine-3-carboxylate hydrochloride (CAS No. 2055840-84-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclopropyl-pyrrolidine structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its applications due to its potential in drug discovery and development.

The molecular structure of Ethyl trans-4-cyclopropylpyrrolidine-3-carboxylate hydrochloride features a pyrrolidine ring substituted with a cyclopropyl group and an ethyl ester moiety, which enhances its reactivity and versatility. The hydrochloride salt form improves its solubility, making it more suitable for laboratory and industrial applications. This compound is particularly relevant in the context of modern medicinal chemistry, where the demand for novel heterocyclic compounds is on the rise.

One of the key reasons for the growing interest in Ethyl trans-4-cyclopropylpyrrolidine-3-carboxylate hydrochloride is its role in the development of central nervous system (CNS) drugs. The pyrrolidine scaffold is a common feature in many CNS-active compounds, and the addition of a cyclopropyl group can modulate the pharmacokinetic properties of these drugs. Recent studies have explored its potential in addressing neurological disorders, a hot topic in current pharmaceutical research.

In addition to its pharmaceutical applications, Ethyl trans-4-cyclopropylpyrrolidine-3-carboxylate hydrochloride is also used in asymmetric synthesis and catalysis. Its chiral centers make it a valuable building block for the preparation of enantiomerically pure compounds, which are essential in the production of high-value chemicals. The compound's stability under various reaction conditions further enhances its utility in synthetic chemistry.

The market for Ethyl trans-4-cyclopropylpyrrolidine-3-carboxylate hydrochloride is expanding, driven by the increasing demand for custom synthesis and contract research services. Companies specializing in fine chemicals and pharmaceutical intermediates are actively sourcing this compound to meet the needs of their clients. Its CAS No. 2055840-84-9 is frequently searched in databases, reflecting its importance in the chemical industry.

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Safety and handling of Ethyl trans-4-cyclopropylpyrrolidine-3-carboxylate hydrochloride are also critical considerations. While it is not classified as a hazardous material, proper laboratory practices should always be followed. The compound should be stored in a cool, dry place, away from direct sunlight and moisture, to maintain its stability over time.

In conclusion, Ethyl trans-4-cyclopropylpyrrolidine-3-carboxylate hydrochloride (CAS No. 2055840-84-9) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals and chemical synthesis. Its unique structural features and growing market demand make it a subject of ongoing research and commercial interest. By staying updated on the latest developments and optimizing content for search engines, stakeholders can effectively leverage the potential of this compound.